2-(1,3-Benzodioxol-5-yloxy)propanoic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of 2-(1,3-Benzodioxol-5-yloxy)propanoic acid consists of a propanoic acid group (–COOH) attached to a benzodioxole ring. The benzodioxole moiety contributes to its aromatic character and influences its properties .
Physical And Chemical Properties Analysis
Scientific Research Applications
Medicine
While there isn’t specific research available on the use of “2-(1,3-Benzodioxol-5-yloxy)propanoic acid” in medicine, compounds with similar structures have been used in the development of various drugs . Further research could potentially uncover medicinal applications for this compound.
Biochemistry
Again, while specific research on this compound in biochemistry is limited, its structure suggests potential biochemical applications. For instance, it could be used in studies investigating the biochemical behavior of similar compounds .
Pharmacology
Pharmacological research often involves the study of various compounds and their effects on biological systems. “2-(1,3-Benzodioxol-5-yloxy)propanoic acid” could potentially be used in such research, given its unique structure .
Proteomics
In proteomics, the compound could potentially be used in the study of protein structures and functions. Its unique structure could interact with certain proteins in interesting ways, making it a potential subject of study .
Chemical Synthesis
This compound could potentially be used as a building block in the synthesis of more complex chemical structures. Its unique structure could make it useful in the creation of other novel compounds .
Environmental Science
While specific research is limited, it’s possible that “2-(1,3-Benzodioxol-5-yloxy)propanoic acid” could be used in environmental science research. For example, it could be used in studies investigating the environmental impact of similar compounds .
Agriculture
In agriculture, the compound could potentially be used in the development of new pesticides or fertilizers. However, this would require extensive research to ensure safety and effectiveness .
Food Industry
While not directly related to the food industry, “2-(1,3-Benzodioxol-5-yloxy)propanoic acid” could potentially be used in research related to food science. For example, it could be used in studies investigating the chemical properties of food additives .
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yloxy)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O5/c1-6(10(11)12)15-7-2-3-8-9(4-7)14-5-13-8/h2-4,6H,5H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXTIYEKZZYPBFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)OC1=CC2=C(C=C1)OCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60390393 |
Source
|
| Record name | 2-(1,3-benzodioxol-5-yloxy)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60390393 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
106690-34-0 |
Source
|
| Record name | 2-(1,3-benzodioxol-5-yloxy)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60390393 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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